Cas no 93854-79-6 (Methyl 3-oxo-2-(trifluoromethyl)heptanoate)

• Product Name: Methyl 3-oxo-2-(trifluoromethyl)heptanoate
• CAS No: 93854-79-6
• MF: C₉H₁₃F₃O₃
• MW: 226.192933797836
• CID: 2817451
• Update Time: 2023-08-07

Methyl 3-oxo-2-(trifluoromethyl)heptanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-oxo-2-(trifluoromethyl)heptanoate
• Heptanoic acid, 3-oxo-2-(trifluoromethyl)-, methyl ester
• 3-oxo-2-(trifluoromethyl)-heptanoic acid methyl ester
• Methyl 3-oxo-2-(trifluoromethyl)heptanoate

• Inchi： 1S/C9H13F3O3/c1-3-4-5-6(13)7(8(14)15-2)9(10,11)12/h7H,3-5H2,1-2H3
• InChI Key： HXWXUVIZLPXYJY-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC)C(CCCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 235
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4